2/'-O-(4-benzoylbenzoyl)guanosine cyclic 3/',5/'-monophosphate
2/'-O-(4-benzoylbenzoyl)guanosine cyclic 3/',5/'-monophosphate
Brand Name:
Vulcanchem
CAS No.:
137154-74-6
VCID:
VC0153994
InChI:
InChI=1S/C24H20N5O9P/c25-24-27-20-18(21(31)28-24)26-12-29(20)22-17(10-16(37-22)11-36-39(33,34)35)38-23(32)15-8-6-14(7-9-15)19(30)13-4-2-1-3-5-13/h1-10,12,16,22H,11H2,(H2,33,34,35)(H3,25,27,28,31)/t16-,22+/m0/s1
SMILES:
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3=CC(OC3N4C=NC5=C4NC(=NC5=O)N)COP(=O)(O)O
Molecular Formula:
C24H20N5O9P
Molecular Weight:
553.4 g/mol
2/'-O-(4-benzoylbenzoyl)guanosine cyclic 3/',5/'-monophosphate
CAS No.: 137154-74-6
Main Products
VCID: VC0153994
Molecular Formula: C24H20N5O9P
Molecular Weight: 553.4 g/mol
CAS No. | 137154-74-6 |
---|---|
Product Name | 2/'-O-(4-benzoylbenzoyl)guanosine cyclic 3/',5/'-monophosphate |
Molecular Formula | C24H20N5O9P |
Molecular Weight | 553.4 g/mol |
IUPAC Name | [(2R,5S)-2-(2-amino-6-oxo-3H-purin-9-yl)-5-(phosphonooxymethyl)-2,5-dihydrofuran-3-yl] 4-benzoylbenzoate |
Standard InChI | InChI=1S/C24H20N5O9P/c25-24-27-20-18(21(31)28-24)26-12-29(20)22-17(10-16(37-22)11-36-39(33,34)35)38-23(32)15-8-6-14(7-9-15)19(30)13-4-2-1-3-5-13/h1-10,12,16,22H,11H2,(H2,33,34,35)(H3,25,27,28,31)/t16-,22+/m0/s1 |
Standard InChIKey | XOZMFXGWTIFWGN-KSFYIVLOSA-N |
Isomeric SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3=C[C@H](O[C@H]3N4C=NC5=C4NC(=NC5=O)N)COP(=O)(O)O |
SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3=CC(OC3N4C=NC5=C4NC(=NC5=O)N)COP(=O)(O)O |
Canonical SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3=CC(OC3N4C=NC5=C4NC(=NC5=O)N)COP(=O)(O)O |
Synonyms | 2/'-O-(4-benzoylbenzoyl)guanosine cyclic 3/',5/'-monophosphate |
PubChem Compound | 192276 |
Last Modified | Nov 09 2021 |
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